Cas no 827616-51-3 (4-cyanopyridine-3-carboxylic acid)
827616-51-3 structure
Product Name:4-cyanopyridine-3-carboxylic acid
CAS No:827616-51-3
MF:C7H4N2O2
MW:148.118861198425
MDL:MFCD18256027
CID:716021
PubChem ID:12180889
Update Time:2025-09-22
4-cyanopyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-cyano-3-Pyridinecarboxylic acid
- 3-Pyridinecarboxylicacid, 4-cyano-
- 4-Cyanonicotinic acid
- 4-Cyanopyridine-3-carboxylic acid
- AMY39788
- 827616-51-3
- AS-34249
- AKOS006385655
- FT-0753534
- MFCD18256027
- DTXSID80479396
- CIB61651
- EN300-132107
- Z1205656042
- SCHEMBL4619119
- A864349
- CS-0050878
- SB53139
- SY026696
- 4-Cyanonicotinicacid
- 3-Pyridinecarboxylic acid, 4-cyano-
- 4-cyanopyridine-3-carboxylic acid
-
- MDL: MFCD18256027
- Inchi: 1S/C7H4N2O2/c8-3-5-1-2-9-4-6(5)7(10)11/h1-2,4H,(H,10,11)
- InChI Key: JAKDLDWUKSYREG-UHFFFAOYSA-N
- SMILES: OC(C1C=NC=CC=1C#N)=O
Computed Properties
- Exact Mass: 148.027277375g/mol
- Monoisotopic Mass: 148.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Boiling Point: 364.1±27.0℃ at 760 mmHg
4-cyanopyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-cyanopyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007478-1g |
4-Cyanonicotinic acid |
827616-51-3 | 95% | 1g |
$732.05 | 2023-09-01 | |
| Alichem | A029007478-5g |
4-Cyanonicotinic acid |
827616-51-3 | 95% | 5g |
$3111.19 | 2023-09-01 | |
| Chemenu | CM108670-250mg |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 97% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM108670-1g |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 97% | 1g |
$*** | 2023-05-29 | |
| TRC | B426050-10mg |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B426050-50mg |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B426050-100mg |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM108670-500mg |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 97% | 500mg |
$330 | 2021-08-06 | |
| Chemenu | CM108670-1g |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 97% | 1g |
$495 | 2021-08-06 | |
| Chemenu | CM108670-5g |
4-cyanopyridine-3-carboxylic acid |
827616-51-3 | 97% | 5g |
$1485 | 2021-08-06 |
4-cyanopyridine-3-carboxylic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
827616-51-3 (4-cyanopyridine-3-carboxylic acid) Related Products
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- 1211582-43-2(3-formylpyridine-4-carbonitrile)
- 3222-50-2(4-methylpyridine-3-carboxylic acid)
- 490-11-9(Pyridine-3,4-dicarboxylic acid)
- 81113-13-5(3-(hydroxymethyl)-4-Pyridinecarboxylic acid)
- 395645-41-7(4-Formylnicotinic acid)
- 94015-05-1(4-methylpyridine-3-carboxylic acid hydrochloride)
- 852562-13-1(2-Indolizinecarboxylic acid, 1-cyano-)
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